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Introduction

Stable isotope labeling of peptides is a cornerstone of modern quantitative proteomics,
enabling accurate relative and absolute quantification of proteins and their post-translational
modifications. One of the most robust and cost-effective methods for introducing a stable
isotope label is through reductive amination, which results in the dimethylation of primary
amines (the peptide N-terminus and the e-amino group of lysine residues).

This application note provides a detailed protocol for the d3-methylation of peptides using
deuterated formaldehyde (CD20) and a reducing agent, sodium cyanoborohydride (NaBHsCN).
This "light" and "heavy" labeling strategy allows for the differential mass tagging of peptide
populations, facilitating their distinction and quantification by mass spectrometry. While the
guery specified sodium methanesulfinate-d3, the established and widely validated method for
d3-methylation of peptides relies on deuterated formaldehyde. This protocol details this
standard and reliable procedure.[1][2][3][4]

The reaction proceeds in two main steps: the formation of a Schiff base between the primary
amine of the peptide and formaldehyde, followed by the reduction of this intermediate by a
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reducing agent to a stable dimethylamine. By using the deuterated form of formaldehyde, a d3-
methyl group is incorporated at each labeling site.

Materials

o Peptide sample (lyophilized)

o Deuterated formaldehyde (CD20), 20% (w/w) solution in D20
e Sodium cyanoborohydride (NaBHsCN)

e Triethylammonium bicarbonate (TEAB) buffer, 1 M, pH 8.5
e Formic acid (HCOOH)

o Ammonia solution (NHs), 5% (v/v)

e C18 solid-phase extraction (SPE) cartridges

» Acetonitrile (ACN)

¢ Methanol (MeOH)

o Ultrapure water

e Microcentrifuge tubes

» \ortex mixer

¢ Centrifuge

Experimental Protocol

This protocol is designed for the d3-methylation of a 100 pg peptide sample. Adjust volumes
accordingly for different sample amounts.

1. Sample Preparation

¢ Resuspend the lyophilized peptide sample in 100 uL of 100 mM TEAB buffer (pH 8.5).
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Vortex briefly to ensure the peptide is fully dissolved.
. Labeling Reaction
To the peptide solution, add 4 pL of 20% deuterated formaldehyde (CD20) in D20.
Vortex the mixture gently for 1 minute.
Add 4 pL of freshly prepared 1 M sodium cyanoborohydride (NaBH3CN) solution.
Incubate the reaction mixture at room temperature for 1 hour.
. Quenching the Reaction
To quench the reaction, add 8 pL of 5% ammonia solution.
Vortex the mixture and incubate for 10 minutes at room temperature.
Add 8 pL of formic acid to acidify the sample.
. Sample Desalting and Purification

Activate a C18 SPE cartridge by washing with 1 mL of methanol followed by 1 mL of 0.1%
formic acid in 50% acetonitrile.

Equilibrate the cartridge with 2 mL of 0.1% formic acid in water.

Load the acidified peptide sample onto the C18 cartridge.

Wash the cartridge with 2 mL of 0.1% formic acid in water to remove excess reagents and
salts.

Elute the labeled peptides with 1 mL of 0.1% formic acid in 50% acetonitrile.
Dry the eluted sample in a vacuum centrifuge.

Resuspend the dried, labeled peptides in an appropriate solvent for mass spectrometry
analysis (e.g., 0.1% formic acid in water).
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Data Presentation

The d3-methylation of peptides results in a predictable mass shift that can be readily detected
by mass spectrometry. The following table summarizes the expected mass increases.

Labeled Site Reagents Mass Shift per Site (Da)

Primary Amine (N-terminus,
CD20 + NaBHsCN +32.0564

Lysine e-amino)
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Caption: Experimental workflow for the d3-methylation of peptides.
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Caption: Reaction mechanism of reductive d3-methylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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